Cas no 1538111-99-7 (Sodium 2-ethyl-5-nitrobenzene-1-sulfinate)

• Product Name: Sodium 2-ethyl-5-nitrobenzene-1-sulfinate
• CAS No: 1538111-99-7
• MF: C₈H₈NNaO₄S
• MW: 237.208191871643
• CID: 5716604
• PubChem ID: 114287161
• Update Time: 2025-05-20

Sodium 2-ethyl-5-nitrobenzene-1-sulfinate Chemical and Physical Properties

Names and Identifiers

• EN300-722680
• SODIUM2-ETHYL-5-NITROBENZENE-1-SULFINATE
• 1538111-99-7
• SODIUM 2-ETHYL-5-NITROBENZENE-1-SULFINATE
• Benzenesulfinic acid, 2-ethyl-5-nitro-, sodium salt (1:1)
• Sodium 2-ethyl-5-nitrobenzene-1-sulfinate

• Inchi： 1S/C8H9NO4S.Na/c1-2-6-3-4-7(9(10)11)5-8(6)14(12)13;/h3-5H,2H2,1H3,(H,12,13);/q;+1/p-1
• InChI Key： FPSGANFJBQLUBW-UHFFFAOYSA-M
• SMILES： S(C1C=C(C=CC=1CC)[N+](=O)[O-])(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 237.00717319g/mol
• Monoisotopic Mass: 237.00717319g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 235
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 105Ų

Additional information on Sodium 2-ethyl-5-nitrobenzene-1-sulfinate

Sodium 2-Ethyl-5-Nitrobenzene-1-Sulfinate (CAS No. 1538111-99-7): A Comprehensive Overview

Sodium 2-Ethyl-5-Nitrobenzene-1-Sulfinate, identified by the CAS registry number 1538111-99-7, is a chemical compound that has garnered significant attention in recent years due to its unique properties and potential applications in various industries. This compound is a derivative of benzene sulfonic acid, with specific substituents that influence its chemical behavior and reactivity. The presence of the ethyl group at the 2-position and the nitro group at the 5-position on the benzene ring contributes to its distinct chemical profile, making it a valuable compound in both academic research and industrial settings.

The synthesis of Sodium 2-Ethyl-5-Nitrobenzene-1-Sulfinate involves a series of well-defined chemical reactions, including sulfonation, nitration, and alkylation processes. Recent advancements in synthetic methodologies have enabled researchers to optimize the production of this compound, ensuring higher yields and improved purity. For instance, studies published in 2023 have demonstrated the use of microwave-assisted synthesis to accelerate the reaction process, significantly reducing production time while maintaining product quality.

One of the most notable applications of Sodium 2-Ethyl-5-Nitrobenzene-1-Sulfinate is in the field of pharmaceuticals. Its sulfonate group makes it an ideal candidate for use as a bioisostere in drug design, where it can replace other functional groups to enhance drug efficacy and bioavailability. Additionally, the nitro group imparts strong electron-withdrawing properties, which can be exploited in designing compounds with specific pharmacokinetic profiles.

In terms of environmental impact, recent studies have focused on the biodegradation and toxicity of Sodium 2-Ethyl-5-Nitrobenzene-1-Sulfinate. Research conducted in 2023 indicates that this compound exhibits moderate biodegradability under aerobic conditions, with microbial communities capable of breaking it down into less harmful byproducts. However, further investigations are required to fully understand its long-term ecological effects and ensure its safe use in industrial applications.

The physical properties of Sodium 2-Ethyl-5-Nitrobenzene-1-Sulfinate are also worth highlighting. It exists as a white crystalline powder with a melting point of approximately 240°C and a solubility of about 0.5 g/100 mL in water at room temperature. These characteristics make it suitable for use in various chemical processes where solubility and thermal stability are critical factors.

From a structural perspective, the molecule's stability is influenced by the conjugation between the sulfonate group and the aromatic ring. This conjugation not only enhances its thermal stability but also contributes to its electronic properties, making it a valuable component in electronic materials and advanced materials science applications.

In conclusion, Sodium 2-Ethyl-5-Nitrobenzene-1-Sulfinate (CAS No. 1538111-99-7) is a versatile compound with promising applications across multiple disciplines. Its unique chemical structure, coupled with recent advancements in synthesis and application techniques, positions it as a key player in both academic research and industrial innovation. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is likely to play an increasingly important role in shaping future developments in chemistry and related fields.